Cas no 939411-65-1 (1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid)

1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid structure
939411-65-1 structure
Product Name:1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid
CAS No:939411-65-1
MF:C13H17NO3
MW:235.278983831406
CID:2120452
Update Time:2023-08-04

1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,6-dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid
    • SQPNLXHXFAETGO-UHFFFAOYSA-N
    • 1-(3-Methylcyclohexyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
    • 3-Pyridinecarboxylic acid, 1,6-dihydro-1-(3-methylcyclohexyl)-6-oxo-
    • 1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid
    • Inchi: 1S/C13H17NO3/c1-9-3-2-4-11(7-9)14-8-10(13(16)17)5-6-12(14)15/h5-6,8-9,11H,2-4,7H2,1H3,(H,16,17)
    • InChI Key: SQPNLXHXFAETGO-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C(=O)O)=CN1C1CCCC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 398
  • Topological Polar Surface Area: 57.6
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.